
In-Depth Technical Guide: Glass Transition
Temperature of Eudragit L 30D-55 Films

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the glass transition temperature

(Tg) of Eudragit L 30D-55 films, a critical parameter in the formulation and development of

enteric-coated dosage forms. Understanding and controlling the Tg is essential for ensuring the

stability, mechanical properties, and drug release characteristics of the final product.

Introduction to Eudragit L 30D-55 and its Glass
Transition Temperature
Eudragit L 30D-55 is an aqueous dispersion of an anionic copolymer based on methacrylic

acid and ethyl acrylate. It is widely used in the pharmaceutical industry for enteric coatings that

dissolve at a pH above 5.5. The glass transition temperature (Tg) is a key physical property of

this polymer. Below the Tg, the polymer is in a glassy, brittle state, while above the Tg, it

transitions to a rubbery, more flexible state. This transition significantly impacts the film-forming

properties, mechanical strength, and permeability of the coating.

The nominal glass transition temperature of unplasticized Eudragit L 30D-55 is approximately

110°C.[1] However, this value is highly sensitive to the presence of plasticizers and moisture,

which are common components in pharmaceutical coatings.

The Role of Plasticizers and Moisture
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Plasticizers are added to Eudragit L 30D-55 formulations to reduce the Tg, thereby improving

the flexibility and film-forming properties of the coating. Common plasticizers include triethyl

citrate (TEC), polyethylene glycol (PEG), and dibutyl sebacate (DBS). The addition of a

plasticizer can lower the Tg to around 60°C.[2]

Moisture also acts as a potent plasticizer for Eudragit L 30D-55. The absorption of water by

the polymer film can further decrease the Tg. For instance, a plasticized film stored at 52%

relative humidity (RH) can exhibit a Tg as low as 41.9°C.[2] At storage humidities between 75%

and 84%, the Tg can even drop below room temperature.[2][3] This plasticizing effect of

moisture is crucial for the compressibility of coated pellets.

Quantitative Data on Glass Transition Temperature
The following table summarizes the glass transition temperatures of Eudragit L 30D-55 films

under various conditions.

Condition Plasticizer

Plasticizer
Concentration
(% w/w of dry
polymer)

Relative
Humidity (RH)

Glass
Transition
Temperature
(Tg) (°C)

Unplasticized None 0 Dry ~110

Plasticized Unspecified Not specified Not specified ~60

Plasticized and

Humidified
Unspecified Not specified 52% 41.9

Humidified None 0 75% - 84%
Below room

temperature

Note: The data is compiled from various studies and the exact experimental conditions may

vary.

Experimental Protocols
Preparation of Eudragit L 30D-55 Films (Solvent Casting
Method)
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A detailed protocol for the preparation of Eudragit L 30D-55 films for analysis is as follows:

Dispersion Preparation: To the Eudragit L 30D-55 aqueous dispersion, add the desired

amount of plasticizer (e.g., triethyl citrate).

Mixing: Stir the mixture gently and continuously to ensure a homogenous distribution of the

plasticizer.

Casting: Pour a specific volume of the dispersion onto a level, non-stick surface, such as a

Teflon-coated plate.

Drying: Allow the solvent (water) to evaporate under controlled conditions. A common

practice is to dry the films at room temperature for a specified period, followed by further

drying in an oven at a moderately elevated temperature (e.g., 40-60°C) to remove residual

moisture.

Film Detachment and Storage: Once completely dry, carefully detach the film from the

casting surface. Store the film in a desiccator to prevent moisture absorption prior to

analysis.

Determination of Glass Transition Temperature by
Differential Scanning Calorimetry (DSC)
The following is a typical experimental protocol for determining the Tg of Eudragit L 30D-55

films using DSC:

Sample Preparation: Accurately weigh a small sample of the prepared film (typically 5-10

mg) into an aluminum DSC pan.

Sealing: Hermetically seal the pan to prevent any loss of volatile components during the

analysis.

DSC Instrument Setup:

Reference: Use an empty, sealed aluminum pan as a reference.

Temperature Program:
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Equilibrate the sample at a low temperature (e.g., -20°C).

Ramp the temperature at a constant heating rate (e.g., 10°C/min or 20°C/min) to a

temperature well above the expected Tg (e.g., 150°C).

Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow

rate.

Data Analysis: The glass transition is observed as a step-like change in the heat flow curve.

The Tg is typically determined as the midpoint of this transition.

Visualizing the Experimental Workflow
The following diagram illustrates the workflow for the preparation and analysis of Eudragit L
30D-55 films.

Caption: Experimental workflow for film preparation and DSC analysis.

Logical Relationship of Factors Affecting Tg
The glass transition temperature of Eudragit L 30D-55 films is influenced by several

interconnected factors.
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Caption: Key factors influencing the Tg of Eudragit L 30D-55 films.

Conclusion
The glass transition temperature of Eudragit L 30D-55 films is a critical parameter that is

significantly influenced by the presence of plasticizers and moisture. A thorough understanding

and precise control of these factors are paramount for the successful development of robust

and reliable enteric-coated pharmaceutical products. The experimental protocols and data

presented in this guide provide a solid foundation for researchers and formulation scientists

working with this versatile polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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